Cas no 42152-47-6 (7-METHYL-1,6-OCTADIENE)

• Product Name: 7-METHYL-1,6-OCTADIENE
• CAS No: 42152-47-6
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 331671
• PubChem ID: 557579
• Update Time: 2025-04-19

7-METHYL-1,6-OCTADIENE Chemical and Physical Properties

Names and Identifiers

• 7-METHYL-1,6-OCTADIENE
• 7-methyl-6-octadiene
• Methyloctadiene
• 7-methylocta-1,6-diene
• 7-Methyl-1,6-octadien
• 1,6-Octadiene,7-methyl-
• 1,6-Octadiene,7-methyl
• 2-methyl-2,7-octadiene
• 7-methyl-1,6-octa-diene
• 7-methyl-1,7-octadiene
• 7-Methyl-octa-1,6-dien
• 7-methyl-octa-1,6-diene
• FT-0621453
• EC 404-210-7
• DTXSID0068367
• 1,6-Octadiene, 7-methyl-
• AKOS015916395
• NS00003551
• 42152-47-6

• Inchi： 1S/C9H16/c1-4-5-6-7-8-9(2)3/h4,8H,1,5-7H2,2-3H3
• InChI Key： UCKITPBQPGXDHV-UHFFFAOYSA-N
• SMILES： C(CC=C)C/C=C(\C)/C

Computed Properties

• Exact Mass: 124.12500
• Monoisotopic Mass: 124.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.7533 g/cm3 (20 ºC)
• Melting Point: -70.83°C (estimate)
• Boiling Point: 143.5-144.0 ºC
• Flash Point: 29.9±13.8 ºC,
• Refractive Index: 1.4369 (589.3 nm 20 ºC)
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.30890
• Solubility: Not determined

7-METHYL-1,6-OCTADIENE Security Information

• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R50/53
• Packing Group：III
• Hazard Level：3.2